Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21340536 Normetanephrine hydrochloride 1011-74-1 C9H14ClNO3
VC21339790 Desacetyl Famciclovir 104227-88-5 C12H17N5O3
VC21341270 Avilamycin 11051-71-1 C61H88Cl2O32
VC21342722 Des[2'-(1H-tetrazol-5-yl)] 2-Cyanolosartan Carboxaldehyde 124750-67-0 C22H20ClN3O
VC21340056 N-Demethyldiltiazem hydrochloride 130606-60-9 C21H25ClN2O4S
VC21350165 4'-((2-Butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl)-[1,1'-biphenyl]-2-carbonitrile 138401-24-8 C25H27N3O
VC21339562 (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[3-[(2S)-1-methyl-5-oxopyrrolidin-2-yl]pyridin-1-ium-1-yl]oxane-2-carboxylate 139427-57-9 C16H20N2O7
VC21340499 Glycinexylidide 18865-38-8 C10H14N2O
VC21340540 Darunavir 206361-99-1 C27H37N3O7S
VC21350167 Gefitinib impurity 2 246512-44-7 C15H23N3O4
VC21349685 Estrone 3-glucuronide 2479-90-5 C24H30O8
VC21340100 Cadalene 483-78-3 C15H18
VC21340626 5-Hydroxy-1-(((5-(4-nitrophenyl)-2-furanyl)methylene)amino)-2,4-imidazolidinedione 52130-25-3 C14H10N4O6
VC21350158 Diginatin 52589-12-5 C41H64O15
VC21340648 Thyminose 533-67-5 C5H10O4
VC21340998 Cyproheptadine epoxide 54191-04-7 C21H21NO
VC21339635 5-Mercapto-1-methyl-4-nitroimidazole 6339-54-4 C4H5N3O2S
VC21340800 Ethyl 2-[(2,3-dichloro-6-nitrophenyl)methylamino]acetate hydrochloride 70380-50-6 C11H12Cl2N2O4 HCl
VC21340316 7-Hydroxycarbostyril 70500-72-0 C9H7NO2
VC21339542 11beta-Hydroxyetiocholanolone 739-26-4 C19H30O3
VC21340583 Gibberellin A95 78259-50-4 C19H22O5
VC21340084 7-Ethylcamptothecin 78287-27-1 C22H20N2O4
VC21339655 (2-butyl-4-chloro-1H-imidazol-5-yl)methanol 79047-41-9 C8H13ClN2O
VC21340304 Flomoxef Sodium 92823-03-5 C15H17F2N6NaO7S2
VC21341001 Ceftibuten 97519-39-6 C15H14N4O6S2